3-(4,7-Dimethoxy-1,3-benzodioxol-5-yl)-1-propanol
Overview
Description
3-(4,7-Dimethoxy-1,3-benzodioxol-5-yl)-1-propanol is an organic compound characterized by the presence of a benzodioxole ring substituted with two methoxy groups and a propanol side chain
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(4,7-Dimethoxy-1,3-benzodioxol-5-yl)-1-propanol typically involves the following steps:
Formation of the Benzodioxole Ring: The benzodioxole ring can be synthesized through the cyclization of catechol derivatives with formaldehyde under acidic conditions.
Attachment of the Propanol Side Chain: The propanol side chain can be introduced through a Grignard reaction, where a suitable Grignard reagent reacts with the benzodioxole derivative to form the desired product.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. This can include the use of continuous flow reactors and advanced purification techniques such as chromatography.
Chemical Reactions Analysis
Types of Reactions
3-(4,7-Dimethoxy-1,3-benzodioxol-5-yl)-1-propanol undergoes various chemical reactions, including:
Oxidation: The hydroxyl group in the propanol side chain can be oxidized to form the corresponding aldehyde or carboxylic acid.
Reduction: The compound can be reduced to form the corresponding alkane.
Substitution: The methoxy groups can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) with a palladium catalyst can be used.
Substitution: Nucleophiles such as thiols or amines can be used under basic conditions to substitute the methoxy groups.
Major Products
Oxidation: Formation of 3-(4,7-Dimethoxy-1,3-benzodioxol-5-yl)propanal or 3-(4,7-Dimethoxy-1,3-benzodioxol-5-yl)propanoic acid.
Reduction: Formation of 3-(4,7-Dimethoxy-1,3-benzodioxol-5-yl)propane.
Substitution: Formation of derivatives with substituted functional groups in place of the methoxy groups.
Scientific Research Applications
3-(4,7-Dimethoxy-1,3-benzodioxol-5-yl)-1-propanol has various applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.
Medicine: Investigated for its potential therapeutic effects and as a precursor for drug development.
Industry: Utilized in the synthesis of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 3-(4,7-Dimethoxy-1,3-benzodioxol-5-yl)-1-propanol involves its interaction with specific molecular targets and pathways. The compound may exert its effects through:
Binding to Enzymes: Inhibiting or activating specific enzymes involved in metabolic pathways.
Interaction with Receptors: Modulating receptor activity to influence cellular signaling.
Induction of Apoptosis: Triggering programmed cell death in cancer cells through various signaling pathways.
Comparison with Similar Compounds
3-(4,7-Dimethoxy-1,3-benzodioxol-5-yl)-1-propanol can be compared with similar compounds such as:
3-(4,7-Dimethoxy-1,3-benzodioxol-5-yl)propanoic acid: Similar structure but with a carboxylic acid group instead of a hydroxyl group.
3-(4,7-Dimethoxy-1,3-benzodioxol-5-yl)propane: Similar structure but fully reduced to an alkane.
3-(4,7-Dimethoxy-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-ylpropanoic acid: Contains an oxadiazole ring, adding complexity to the structure.
properties
Molecular Formula |
C12H16O5 |
|---|---|
Molecular Weight |
240.25 g/mol |
IUPAC Name |
3-(4,7-dimethoxy-1,3-benzodioxol-5-yl)propan-1-ol |
InChI |
InChI=1S/C12H16O5/c1-14-9-6-8(4-3-5-13)10(15-2)12-11(9)16-7-17-12/h6,13H,3-5,7H2,1-2H3 |
InChI Key |
KEONWMOUEDNIEM-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C2C(=C(C(=C1)CCCO)OC)OCO2 |
Origin of Product |
United States |
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